Cas no 1805625-33-5 (2-Amino-5-chloro-4-(chloromethyl)pyridine)

• Product Name: 2-Amino-5-chloro-4-(chloromethyl)pyridine
• CAS No: 1805625-33-5
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• CID: 4899332
• Update Time: 2025-06-15

2-Amino-5-chloro-4-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-4-(chloromethyl)pyridine

• Inchi： 1S/C6H6Cl2N2/c7-2-4-1-6(9)10-3-5(4)8/h1,3H,2H2,(H2,9,10)
• InChI Key： CGVWAPRMXCPBGC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-chloro-4-(chloromethyl)pyridine

Comprehensive Overview of 2-Amino-5-chloro-4-(chloromethyl)pyridine (CAS No. 1805625-33-5)

2-Amino-5-chloro-4-(chloromethyl)pyridine (CAS No. 1805625-33-5) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with amino, chloro, and chloromethyl functional groups, has garnered attention for its versatility in organic synthesis and drug discovery. Researchers and industries are increasingly exploring its potential due to its unique structural properties, which enable it to act as a building block for more complex molecules.

The growing interest in 2-Amino-5-chloro-4-(chloromethyl)pyridine aligns with the broader demand for high-value intermediates in medicinal chemistry. With the rise of targeted therapies and small-molecule drugs, this compound's role in synthesizing bioactive molecules has become more prominent. Its CAS No. 1805625-33-5 is frequently searched in academic and industrial databases, reflecting its relevance in R&D pipelines. Additionally, its chloromethyl and amino groups make it a candidate for further functionalization, a key trend in modern chemical innovation.

From an SEO perspective, queries like "2-Amino-5-chloro-4-(chloromethyl)pyridine synthesis" and "CAS 1805625-33-5 applications" are trending among chemists and procurement specialists. This underscores the need for detailed technical profiles of such compounds. The compound's stability under various reaction conditions and compatibility with cross-coupling reactions are also frequently discussed topics, linking it to advancements in catalysis and green chemistry.

Another critical aspect of 2-Amino-5-chloro-4-(chloromethyl)pyridine is its potential in agrochemical development. As the agricultural sector seeks sustainable solutions, this compound's derivatives could contribute to crop protection formulations. Its chloro-substituted pyridine structure is analogous to motifs found in commercially successful pesticides, making it a subject of patent filings and IP research.

Quality control and analytical methods for CAS No. 1805625-33-5 are equally vital. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a concern for GMP-compliant manufacturers. The compound's spectral data and regulatory status are often queried, highlighting the need for transparent technical documentation.

In summary, 2-Amino-5-chloro-4-(chloromethyl)pyridine (CAS No. 1805625-33-5) represents a convergence of pharmaceutical, agrochemical, and material science interests. Its adaptability in molecular design and alignment with industry trends ensure its continued relevance. For researchers, suppliers, and innovators, understanding its properties and applications is essential to leveraging its full potential.